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Compound of Interest

3-Methyl-3-(4-
Compound Name:
methylphenyl)butanoic acid

Cat. No.: B181741

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Edaravone (MCI-186), a
neuroprotective agent with potent antioxidant properties. Marketed under brand names such as
Radicava, Edaravone is primarily utilized in the treatment of amyotrophic lateral sclerosis (ALS)
and acute ischemic stroke.[1][2] This document details its chemical properties, mechanism of
action, pharmacokinetics, relevant signaling pathways, experimental protocols, and clinical
efficacy data.

Chemical and Physicochemical Properties

Edaravone is a low-molecular-weight, amphiphilic pyrazolone derivative.[3][4] Its structure
allows it to effectively scavenge both water-soluble and lipid-soluble peroxyl radicals, a key
feature of its antioxidant activity.[3]
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Property Value Reference

5-methyl-2-phenyl-4H-pyrazol-
IUPAC Name yrepheny Py [1]
3-one

MCI-186, Radicava, 3-methyl-
Synonyms _ [11[5]
1-phenyl-2-pyrazolin-5-one

InChi Key LXMASNUOAKLCJK-

UHFFFAOYSA-N
CAS Number 89-25-8 [1][6][7]
Molecular Formula C10H10N20 [1][6]
Molar Mass 174.203 g-mol—1 [1]
Melting Point 129.7 °C [4]
pKa 7.0 [4]
Water Solubility ~2.0 mg/mL [8]

. Freely soluble in ethanol,
Solubility _ [4][6]
Soluble to 100 mM in DMSO

Pharmacology and Mechanism of Action

While the precise mechanism of action in treating ALS is not fully elucidated, Edaravone's
therapeutic effects are largely attributed to its function as a potent free radical scavenger.[5][9]
[10] Oxidative stress is a hypothesized contributor to the neuronal cell death observed in
neurodegenerative diseases like ALS.[1][5] Edaravone mitigates this stress through several key
actions:

o Radical Scavenging: It directly neutralizes highly reactive oxygen species (ROS), such as
peroxyl radicals and potentially peroxynitrite, by donating an electron.[3][9] This helps protect
cells from oxidative damage.

« Inhibition of Lipid Peroxidation: By scavenging free radicals, Edaravone effectively inhibits
the chain reaction of lipid peroxidation within cell membranes, a process that leads to cellular
damage and death.[9]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Edaravone
https://en.wikipedia.org/wiki/Edaravone
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737249/
https://en.wikipedia.org/wiki/Edaravone
https://www.rndsystems.com/products/edaravone_0786
https://pubchem.ncbi.nlm.nih.gov/compound/Mci-186
https://en.wikipedia.org/wiki/Edaravone
https://www.rndsystems.com/products/edaravone_0786
https://en.wikipedia.org/wiki/Edaravone
https://www.researchgate.net/figure/Physicochemical-properties-of-edaravone_tbl1_321011981
https://www.researchgate.net/figure/Physicochemical-properties-of-edaravone_tbl1_321011981
https://pmc.ncbi.nlm.nih.gov/articles/PMC10245372/
https://www.researchgate.net/figure/Physicochemical-properties-of-edaravone_tbl1_321011981
https://www.rndsystems.com/products/edaravone_0786
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737249/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-edaravone
https://www.drugs.com/monograph/edaravone.html
https://en.wikipedia.org/wiki/Edaravone
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737249/
https://www.jstage.jst.go.jp/article/jcbn/62/1/62_17-62/_article
https://synapse.patsnap.com/article/what-is-the-mechanism-of-edaravone
https://synapse.patsnap.com/article/what-is-the-mechanism-of-edaravone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Anti-inflammatory Effects: The compound reduces neuroinflammation by decreasing the
production of pro-inflammatory cytokines and mitigating the activation of microglia, the
primary immune cells of the central nervous system.[9]

o Upregulation of Antioxidant Enzymes: Edaravone can enhance the body's endogenous
antioxidant defense systems by upregulating enzymes like superoxide dismutase (SOD) and
catalase.[9]

Signaling Pathway: Mitigation of Oxidative Stress

Edaravone's primary role is to intercept and neutralize reactive oxygen species (ROS), thereby
preventing downstream cellular damage. This action disrupts the pathological cascade initiated
by oxidative stress, which includes lipid peroxidation, mitochondrial dysfunction, and activation
of pro-inflammatory and apoptotic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Edaravone
https://synapse.patsnap.com/article/what-is-edaravone-used-for
https://www.jstage.jst.go.jp/article/jcbn/62/1/62_17-62/_article
https://www.jstage.jst.go.jp/article/jcbn/62/1/62_17-62/_article
https://www.researchgate.net/figure/Physicochemical-properties-of-edaravone_tbl1_321011981
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737249/
https://www.rndsystems.com/products/edaravone_0786
https://pubchem.ncbi.nlm.nih.gov/compound/Mci-186
https://pmc.ncbi.nlm.nih.gov/articles/PMC10245372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10245372/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-edaravone
https://www.drugs.com/monograph/edaravone.html
https://www.benchchem.com/product/b181741#inchi-key-lxmasnuoaklcjk-uhfffaoysa-n-compound-information
https://www.benchchem.com/product/b181741#inchi-key-lxmasnuoaklcjk-uhfffaoysa-n-compound-information
https://www.benchchem.com/product/b181741#inchi-key-lxmasnuoaklcjk-uhfffaoysa-n-compound-information
https://www.benchchem.com/product/b181741#inchi-key-lxmasnuoaklcjk-uhfffaoysa-n-compound-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

